Cas no 1379368-66-7 (2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene)

• Product Name: 2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene
• CAS No: 1379368-66-7
• MF: C₉H₁₀F₂OS
• MW: 204.236908435822
• MDL: MFCD18375527
• CID: 5208783
• Update Time: 2026-03-06

2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene

• MDL： MFCD18375527
• Inchi： 1S/C9H10F2OS/c1-3-12-9-7(10)4-6(13-2)5-8(9)11/h4-5H,3H2,1-2H3
• InChI Key： FXOLCNBQYRQLKG-UHFFFAOYSA-N
• SMILES： C1(F)=CC(SC)=CC(F)=C1OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene

2-Ethoxy-1,3-Difluoro-5-Methylsulfanylbenzene: A Comprehensive Overview

2-Ethoxy-1,3-difluoro-5-methylsulfanylbenzene (CAS No. 1379368-66-7) is a chemically synthesized aromatic compound with a unique structure that combines multiple functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and agrochemicals. The molecule consists of a benzene ring substituted with an ethoxy group at position 2, two fluorine atoms at positions 1 and 3, and a methylsulfanyl group at position 5. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the importance of 2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. The fluorine atoms in the molecule play a critical role in modulating the electronic properties of the compound, making it suitable for applications in organic electronics. Additionally, the methylsulfanyl group imparts hydrophobicity to the molecule, which is advantageous in certain coating and adhesive applications.

The synthesis of 2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene involves a multi-step process that typically begins with the halogenation of an aromatic ring followed by substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has been reported to significantly improve the yield and purity of the product during cross-coupling reactions.

In terms of biological applications, 2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene has shown promise as an intermediate in drug discovery programs targeting various diseases. Its structure allows for further modification to create bioactive compounds with specific pharmacological properties. For instance, researchers have investigated its potential as a scaffold for developing antiviral agents due to its ability to interact with viral proteins through hydrophobic and electrostatic interactions.

Environmental considerations are also a key focus when working with 2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene. Studies have been conducted to assess its biodegradability and potential impact on ecosystems. Preliminary findings suggest that the compound undergoes slow degradation under aerobic conditions, which raises concerns about its long-term environmental impact. As a result, there is growing interest in developing recycling and waste management strategies for this compound.

Looking ahead, the versatility of 2-ethoxy-1,3-difluoro-5-methylsulfanylbenzene is expected to drive further innovation across multiple industries. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical reactions and material properties. Ongoing research is focused on optimizing its synthesis pathways, enhancing its stability under various conditions, and expanding its range of applications.